2-chloro-N-[2-methyl-1-(thiophen-2-yl)propyl]pyridine-4-carboxamide

• IUPAC Name: 2-chloro-N-(2-methyl-1-thiophen-2-ylpropyl)pyridine-4-carboxamide
• InChI: InChI=1S/C14H15ClN2OS/c1-9(2)13(11-4-3-7-19-11)17-14(18)10-5-6-16-12(15)8-10/h3-9,13H,1-2H3,(H,17,18)
• InChI Key: YNBJKHWVNOKHPV-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C(C1=CC=CS1)NC(=O)C2=CC(=NC=C2)Cl
• Molecular Formula: C14H15ClN2OS
• Molecular Weight: 294.8 g/mol

Description

2-chloro-N-[2-methyl-1-(thiophen-2-yl)propyl]pyridine-4-carboxamide , often referred to as CMP , is a synthetic compound with a complex structure. It belongs to the class of indole derivatives . The indole scaffold plays a crucial role in various biological and clinical applications due to its diverse pharmacological activities.

Synthesis Analysis

The synthesis of CMP involves several steps, including the introduction of chlorine, methyl, and thiophene moieties onto the pyridine ring. Researchers have explored various synthetic routes to obtain this compound. Notably, the dynamic kinetic resolution method has been employed to produce key intermediates, such as alcohols (2R,3S)-21 and (2S,3R)-22, with high yields.

Molecular Structure Analysis

CMP’s molecular structure consists of a pyridine core substituted with a chlorine atom, a methyl group, and a thiophene ring. The benzopyrrole (indole) nucleus contributes to its aromatic nature. The presence of 10 π-electrons (including two from the nitrogen lone pair and eight from double bonds) makes it an intriguing heterocyclic system. Physically, CMP appears as a crystalline, colorless compound with a distinct odor.

Chemical Reactions Analysis

• Antiviral Activity : Derivatives of CMP have shown inhibitory activity against influenza A and Coxsackie B4 viruses.